Cas no 20624-96-8 (2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid)
20624-96-8 structure
Product Name:2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid
CAS No:20624-96-8
MF:C9H8Cl2O5
MW:267.062821388245
CID:1395004
PubChem ID:30205
Update Time:2025-04-20
2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid
- Benzoic acid, 2,6-dichloro-4-hydroxy-3,5-dimethoxy-
- DTXSID60174630
- 20624-96-8
-
- Inchi: 1S/C9H8Cl2O5/c1-15-7-4(10)3(9(13)14)5(11)8(16-2)6(7)12/h12H,1-2H3,(H,13,14)
- InChI Key: QBIVVENRSKQCDU-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=C(C(=C(C=1OC)O)OC)Cl
Computed Properties
- Exact Mass: 265.97494
- Monoisotopic Mass: 265.9748787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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